Cas no 1779-19-7 (1,3,6-Trioxocane)

1,3,6-Trioxocane is a cyclic organic compound featuring a six-membered ring with three oxygen atoms interspersed between carbon atoms. Its unique structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis and polymer chemistry. The compound exhibits favorable solubility in polar solvents, facilitating its use in various chemical reactions. Its oxygen-rich framework also lends itself to applications in oxidation processes and as a precursor for specialty chemicals. Due to its controlled reactivity and structural versatility, 1,3,6-Trioxocane is of interest in both academic research and industrial applications, particularly in the development of advanced materials and functionalized molecules.
1,3,6-Trioxocane structure
1,3,6-Trioxocane structure
Product Name:1,3,6-Trioxocane
CAS No:1779-19-7
MF:C5H10O3
MW:118.131102085114
CID:201316
PubChem ID:15687
Update Time:2025-05-20

1,3,6-Trioxocane Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Trioxocane
    • Diethylene glycol formal
    • EINECS 217-215-2
    • 1,3,6-Trioxacyclooctane
    • 1,3,6-Trioxocin, tetrahydro-
    • Diglycol formal
    • 561U3X799V
    • 1,3,6-trioxocan
    • AUAGGMPIKOZAJZ-UHFFFAOYSA-N
    • AKOS006275644
    • FT-0690855
    • SCHEMBL337772
    • UNII-561U3X799V
    • 1779-19-7
    • EN300-123356
    • Q27261350
    • NS00047101
    • DTXSID00170393
    • Inchi: 1S/C5H10O3/c1-3-7-5-8-4-2-6-1/h1-5H2
    • InChI Key: AUAGGMPIKOZAJZ-UHFFFAOYSA-N
    • SMILES: O1CCOCOCC1

Computed Properties

  • Exact Mass: 118.06300
  • Monoisotopic Mass: 118.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 49.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 1.026±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 165 ºC
  • Flash Point: 51.3±19.1 ºC,
  • Refractive Index: 1.4423 (589.3 nm 20 ºC)
  • Solubility: Soluble (215 g/l) (25 º C),
  • PSA: 27.69000
  • LogP: 0.00730

1,3,6-Trioxocane Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,6-Trioxocane Pricemore >>

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Additional information on 1,3,6-Trioxocane

Professional Introduction to Compound with CAS No. 1779-19-7 and Product Name: 1,3,6-Trioxocane

The compound with the CAS number 1779-19-7 is a highly intriguing molecule known by the product name 1,3,6-Trioxocane, which has garnered significant attention in the field of chemical and biomedical research. This tricyclic compound, featuring a unique oxygen-rich structure, exhibits a range of properties that make it a promising candidate for various applications, particularly in pharmaceuticals and material science. The molecular framework of 1,3,6-Trioxocane consists of three oxygen atoms bridging a central carbon core, creating a stable yet reactive platform for further functionalization.

One of the most compelling aspects of 1,3,6-Trioxocane is its versatility in chemical reactions. The presence of multiple oxygen atoms allows for diverse interactions with other molecules, making it an excellent scaffold for drug design. Recent studies have highlighted its potential in developing novel therapeutic agents due to its ability to form stable complexes with biological targets. For instance, researchers have explored its utility in creating metal-organic frameworks (MOFs) that can be used for gas storage and separation, leveraging its rigid structure and oxygen-rich surface.

Moreover, the chemical stability of 1,3,6-Trioxocane under various conditions has made it a valuable intermediate in synthetic chemistry. Its resistance to thermal and oxidative degradation allows for prolonged storage and repeated use in multi-step syntheses. This property is particularly advantageous in industrial applications where efficiency and cost-effectiveness are paramount. In pharmaceutical research, the compound's ability to undergo selective functionalization has led to the development of new analogs with enhanced bioactivity.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving 1,3,6-Trioxocane. Molecular dynamics simulations have revealed that its tricyclic structure facilitates rapid diffusion across biological membranes, suggesting potential applications in drug delivery systems. This insight has prompted investigations into using 1,3,6-Trioxocane as a carrier molecule for poorly soluble drugs, improving their bioavailability and therapeutic efficacy.

In the realm of material science, 1,3,6-Trioxocane has been investigated for its role in developing advanced polymers with unique properties. Its oxygen-rich backbone contributes to the formation of strong hydrogen bonds between polymer chains, resulting in materials with high tensile strength and thermal stability. These characteristics make it an attractive candidate for applications in aerospace and automotive industries where durability is critical.

The environmental impact of 1,3,6-Trioxocane has also been a focus of recent research. Studies have demonstrated its biodegradability under controlled conditions, indicating that it can be safely incorporated into industrial processes without long-term ecological harm. This finding is particularly relevant as industries strive to adopt more sustainable practices. Additionally, the compound's low toxicity profile has made it a preferred choice for laboratory experiments involving live cell cultures.

From a commercial perspective, 1,3,6-Trioxocane is increasingly being recognized as a high-value chemical intermediate due to its broad applicability across multiple sectors. Manufacturers are investing in large-scale synthesis methods to meet growing demand from both academic institutions and pharmaceutical companies. The compound's compatibility with green chemistry principles has also bolstered its market appeal among companies seeking eco-friendly alternatives.

Future research directions for 1,3,6-Trioxocane are likely to focus on expanding its utility in medicinal chemistry and nanotechnology。 By integrating machine learning algorithms into drug discovery pipelines, 1,3,6-Trioxocane could be used to predict new molecular structures with desired pharmacological properties。 Meanwhile,in nanotechnology,its ability to self-assemble into ordered structures may lead to breakthroughs in nanomaterial design。

In conclusion, 1,3,6-Trioxocane (CAS No. 1779-19-7) represents a fascinating example of how structural innovation can unlock new possibilities across scientific disciplines。 Its unique properties make it indispensable in pharmaceutical development、material science、and environmental technology。 As research continues to uncover more about this remarkable compound, 1,3,6-Trioxocane is poised to play an increasingly pivotal role in shaping the future of chemistry。

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